Cas no 34811-66-0 ((2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide)

(2R)-N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide is a chiral piperidine derivative with a stereospecific (R)-configuration at the 2-position, imparting distinct pharmacological properties. Its structural features—including the 2,6-dimethylphenyl amide moiety and the N-methylpiperidine core—contribute to selective binding affinity and metabolic stability. The compound exhibits potential as an intermediate in the synthesis of bioactive molecules, particularly in central nervous system (CNS) targeting agents, due to its ability to modulate receptor interactions. Its well-defined stereochemistry ensures consistency in research applications, while the rigid framework enhances solubility and bioavailability. This makes it a valuable candidate for preclinical studies in neuropharmacology and medicinal chemistry.

(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide structure

34811-66-0 structure

Product Name:(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide

CAS No:34811-66-0

MF:C₁₅H₂₂N₂O

MW:246.347983837128

MDL:MFCD01704269

CID:309459

PubChem ID:6918904

Update Time:2025-10-12

(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Piperidinecarboxamide,N-(2,6-dimethylphenyl)-1-methyl-, (2R)-
- (-)-Mepivacaine
- (R)-Mepivacaine
- 2-Piperidinecarboxamide,N-(2,6-dimethylphenyl)-1-methyl-, (R)-
- D-(-)-Mepivacaine
- D-Mepivacaine
- (2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide
- X8T3KWM7AK
- NCGC00018284-04
- 2',6'-Pipecoloxylidide, 1-methyl-, D-(-)-
- 5-22-01-00223 (Beilstein Handbook Reference)
- SCHEMBL34246
- 34811-66-0
- DTXSID701187018
- 2-Piperidinecarboxamide, N-(2,6-dimethylphenyl)-1-methyl-, (R)-
- UNII-X8T3KWM7AK
- PD132469
- EN300-25300851
- CHEMBL4090631
- NCGC00018284-01
- BRN 0211230
- D(-)-Mepivacaine
- 2-Piperidinecarboxamide, N-(2,6-dimethylphenyl)-1-methyl-, (2R)-
- Mepivacaine, (R)-
- (2R)-N-(2,6-Dimethylphenyl)-1-methyl-2-piperidinecarboxamide
- MDL： MFCD01704269
- Inchi： 1S/C15H22N2O/c1-11-7-6-8-12(2)14(11)16-15(18)13-9-4-5-10-17(13)3/h6-8,13H,4-5,9-10H2,1-3H3,(H,16,18)/t13-/m1/s1
- InChI Key： INWLQCZOYSRPNW-CYBMUJFWSA-N
- SMILES： O=C([C@H]1CCCCN1C)NC1C(C)=CC=CC=1C

Computed Properties

Exact Mass: 246.173213330g/mol
Monoisotopic Mass: 246.173213330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 32.3Å²

(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-25300851-0.05g	(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide	34811-66-0	95%	0.05g	$550.0	2024-06-19

(2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Additional information on (2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide

Compound CAS No. 34811-66-0: (2R)-N-(2,6-Dimethylphenyl)-1-Methylpiperidine-2-Carboxamide

Introduction to CAS No. 34811-66-0

The compound CAS No. 34811-66-0, also known as (2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule in drug design and synthesis. The piperidine ring structure and the carboxamide group are key features that contribute to its versatility in various chemical reactions and biological activities.

Chemical Structure and Properties

The molecular structure of CAS No. 34811-66-0 consists of a piperidine ring substituted with a methyl group at position 1 and a carboxamide group at position 2. The stereochemistry at position 2 is specifically defined as the R configuration, which plays a critical role in determining the compound's physical and chemical properties. The presence of the dimethylphenyl group further enhances the molecule's stability and reactivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles. The (2R) configuration of this compound has been shown to influence its solubility, bioavailability, and interaction with biological targets, making it a prime candidate for further exploration in therapeutic applications.

Synthesis and Applications

The synthesis of CAS No. 34811-66-0 involves a series of well-defined organic reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. These methods have been optimized to ensure high yields and purity, which are essential for its use in research and development settings.

This compound has found extensive use in the development of novel pharmaceutical agents, particularly in the areas of central nervous system disorders and cardiovascular diseases. Its ability to modulate specific receptor systems has made it a valuable tool in drug discovery programs targeting conditions such as Alzheimer's disease, Parkinson's disease, and hypertension.

Recent Research Findings

Recent advancements in medicinal chemistry have shed light on the potential of CAS No. 34811-66-0 as a lead compound for developing next-generation therapeutics. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have demonstrated its efficacy in inhibiting key enzymes involved in neurodegenerative diseases.

In one groundbreaking study, researchers utilized (2R)-N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide as a chiral building block to synthesize enantiomerically pure compounds with enhanced pharmacological properties. This approach not only improved the potency of the compounds but also reduced their potential for adverse side effects.

Safety Considerations and Handling Guidelines

While working with CAS No. 34811-66-0, it is crucial to adhere to standard laboratory safety protocols. Proper ventilation, protective equipment, and waste disposal procedures should be implemented to ensure the safety of personnel and the environment.

Handling this compound requires careful consideration of its physical properties, including melting point, boiling point, and solubility characteristics. These parameters are essential for optimizing reaction conditions and ensuring reproducibility in synthetic processes.

Conclusion: The Future of CAS No. 34811-66-0

The compound CAS No. 34811-66-0, or (2R)-N-(2,6-dimethylphenyl)-1-methyl piperidine-2-carboxamide, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers across various scientific disciplines.

As ongoing research continues to uncover new applications for this compound, its role in developing innovative therapeutic agents is expected to grow significantly. By leveraging cutting-edge methodologies and adhering to rigorous safety standards, scientists can unlock the full potential of this remarkable molecule for the benefit of human health.